Cas no 2228243-98-7 (1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid
• CAS No: 2228243-98-7
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6455888
• PubChem ID: 165843683
• Update Time: 2025-06-08

1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid
• EN300-1812083
• 2228243-98-7
• 1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H20O2/c1-13(2)10-4-3-9(11(13)7-10)8-14(5-6-14)12(15)16/h3,10-11H,4-8H2,1-2H3,(H,15,16)
• InChI Key： IPRAEDRQKVFLQT-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)CC1=CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid

Introduction to 1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid (CAS No. 2228243-98-7)

1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid (CAS No. 2228243-98-7) is a novel compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and carboxylic acid functionality, holds potential applications in various areas, including drug discovery and materials science.

The molecular structure of 1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring attached to a bicyclic system with a dimethyl substitution on the heptene ring. The presence of the carboxylic acid group imparts unique chemical properties, making it a valuable candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the importance of bicyclic compounds in drug design due to their ability to enhance pharmacological properties such as bioavailability, metabolic stability, and receptor binding affinity. The specific structure of 1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid offers several advantages in this context:

• Bioavailability: The bicyclic system can improve the lipophilicity of the molecule, facilitating better absorption and distribution within biological systems.
• Metabolic Stability: The presence of the cyclopropane ring and the dimethyl substitution can reduce the susceptibility to metabolic degradation, leading to longer half-lives and sustained therapeutic effects.
• Receptor Binding: The carboxylic acid group can form hydrogen bonds with target receptors, enhancing the binding affinity and selectivity of the compound.

In the realm of pharmaceutical research, 1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Preliminary studies have shown promising results in modulating specific biological pathways, making it a valuable starting point for further optimization and clinical evaluation.

The synthesis of 1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid involves a series of well-defined chemical reactions that highlight the versatility and robustness of modern synthetic methods. Key steps include:

1. Cyclization Reaction: Formation of the bicyclic system through a controlled cyclization process.
2. Methylation: Introduction of methyl groups to enhance stability and bioactivity.
3. Cyclopropanation: Generation of the cyclopropane ring via a suitable cyclopropanation reaction.
4. > Introduction of the carboxylic acid functionality through a carboxylation step.

The ability to fine-tune each step in the synthesis allows for the creation of structurally diverse analogs, which can be screened for improved pharmacological properties. This approach is crucial for optimizing lead compounds and advancing them through preclinical and clinical stages.

In addition to its pharmaceutical applications, 1-({6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropane-1-carboxylic acid has also shown promise in materials science. The unique combination of rigidity and functional groups makes it an attractive candidate for developing new materials with tailored properties, such as polymers with enhanced mechanical strength or coatings with improved adhesion characteristics.

To further explore the potential applications of this compound, ongoing research is focusing on:

• Biochemical Studies: Investigating the interaction of the compound with various biological targets to understand its mechanism of action.
• Toxicity Assessment: Conducting comprehensive toxicity studies to ensure safety profiles are within acceptable limits for therapeutic use.
• Clinical Trials: Planning and executing early-stage clinical trials to evaluate efficacy and safety in human subjects.
• Mechanical Properties: strong>: Exploring the mechanical properties of materials derived from this compound for potential industrial applications.

In conclusion, 1-{(6,6-dimethylbicyclo[3.1.1]hepten)-2-methylene}cyclopropanecarboxylic acid (CAS No. 2228243-98-7) strong>: represents a promising molecule with diverse applications in both pharmaceutical research and materials science. Its unique structural features and chemical properties make it an exciting area of study for researchers aiming to develop innovative solutions in these fields.